FHLA protein

• CAS No.: 131689-36-6
• Molecular Formula: C17H18N2
• Synonyms: FHLA protein

Description

The FHLA protein (Formate Hydrogenlyase Activator) is a transcriptional regulator in Escherichia coli that activates the formate hydrogenlyase (FHL) system under anaerobic conditions. This system catalyzes the conversion of formate into H₂ and CO₂, a critical metabolic pathway for energy production in the absence of oxygen .

Comparison with Similar Compounds

Comparison with Similar Regulatory Proteins

Transcriptional Activators in Two-Component Systems

FHLA shares structural homology with NIFA (nitrogen fixation activator) and NTRC (nitrogen regulatory protein C), which are part of two-component signal transduction systems.

Property	FHLA	NIFA/NTRC
Domain Structure	C-terminal σ⁵⁴ interaction domain	Similar C-terminal domain
Activation Signal	Formate	Phosphorylation (via sensor kinases)
DNA Binding	UAS regions of FHL operons	Enhancer-like promoter elements
References

Key Insight : While FHLA, NIFA, and NTRC all activate σ⁵⁴-dependent promoters, FHLA uniquely responds to formate instead of phosphorylation .

Formate-Responsive Proteins in Other Species

(a) FHL1 Isoforms in Humans

Property	FHLA	FHL1 (Human)
Function	Transcriptional activation	Muscle development, cancer regulation
Structure	Tetramer with DNA-binding motifs	LIM domains for protein-protein interactions
Ligand	Formate	RBP-Jκ (transcription factor)
References

Key Insight : FHL1 isoforms (e.g., FHL1B, FHL1C) regulate skeletal muscle and cardiac development in zebrafish, contrasting with FHLA’s metabolic role in E. coli .

(b) Hydrogenase Activators in Enterobacter sp.

In Enterobacter sp. IIT-BT 08, FHLA homologs regulate hydrogen production via the FHL complex.

Ligand-Binding Proteins: Formate vs. Other Ligands

FHLA’s formate-binding specificity distinguishes it from other ligand-dependent regulators:

Protein	Ligand	Binding Assay	Impact on Activity
FHLA	Formate	Equilibrium dialysis, DRaCALA	Enhances DNA binding
NarL/NarP	Nitrate/Nitrite	Phosphorylation cascade	Represses fdhF expression
cAMP Receptor Protein (CRP)	cAMP	Fluorescence polarization	Activates catabolic operons

Mutation Analysis :

• E183K Mutation : Disrupts formate binding, reducing FHLA’s activation capacity .
• E363K Mutation : Less severe than E183K but still impairs formate interaction .

Hydrogen Production Optimization

• FHLA Overexpression : In E. cloacae, recombinant FHLA increases H₂ production by 25% compared to wild-type strains .
• Comparison with Nitrogenase Systems : While nitrogenase-based H₂ production requires ATP, the FHL system (activated by FHLA) is ATP-independent, offering energy efficiency .